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Compound of Interest

Compound Name:
3,4-Dihydroxybenzeneacetic acid-

d3

Cat. No.: B12371791 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety and logistical information for the disposal of

3,4-Dihydroxybenzeneacetic acid-d3. For disposal purposes, it is critical to note that

compounds enriched with stable isotopes are handled in the same manner as their non-

isotopically labeled counterparts. The disposal procedure is therefore determined by the

chemical hazards of the parent molecule, 3,4-Dihydroxybenzeneacetic acid.

Safety and Hazard Information
3,4-Dihydroxybenzeneacetic acid is considered a hazardous substance. It can cause skin and

serious eye irritation, as well as respiratory irritation.[1][2] Accidental ingestion may be harmful.

[2] Therefore, strict adherence to safety protocols is required during handling and disposal.
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Property Value Source

Chemical Formula (HO)₂C₆D₃CD₂COOH [1]

Molecular Weight 173.18 g/mol [1]

CAS Number (Labeled) 60696-39-1 [1]

CAS Number (Unlabeled) 102-32-9 [1][3]

Physical State Solid (Powder) N/A

Storage Temperature
Room temperature, away from

light and moisture
[1]

Experimental Protocol for Disposal
The standard and required method for disposing of 3,4-Dihydroxybenzeneacetic acid-d3 is

through a licensed hazardous waste management service.[4] Direct disposal into drains or

regular trash is strictly prohibited. The following protocol details the operational steps for

collecting and preparing the chemical waste for pickup.

Objective: To safely collect, label, and store solid 3,4-Dihydroxybenzeneacetic acid-d3 waste

for disposal by a certified environmental health and safety (EHS) contractor.[4]

Materials:

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Designated hazardous waste container (clean, dry, compatible with acidic solids, with a

secure lid)

"Hazardous Waste" label

Tools for transfer (e.g., spatula, scoop)

Fume hood or well-ventilated area

Secondary containment bin
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Procedure:

Designate a Satellite Accumulation Area (SAA): Identify a specific location in the laboratory

for the temporary storage of hazardous waste. This area must be under the control of the

generator and away from drains.[4]

Prepare the Waste Container:

Select a suitable container that is clean, dry, and has a secure, leak-proof lid.[4]

Affix a "Hazardous Waste" label to the container before adding any waste.[4]

Waste Collection:

Working in a fume hood or a well-ventilated area, carefully transfer the solid 3,4-
Dihydroxybenzeneacetic acid-d3 waste into the designated container using a spatula or

scoop.[4]

Avoid generating dust during the transfer.[2][5]

Labeling:

On the hazardous waste label, clearly write the full chemical name: "Waste 3,4-
Dihydroxybenzeneacetic acid-d3".

List the associated hazards (e.g., "Irritant").[4]

Record the date when the waste was first added to the container.[4]

Storage:

Securely close the lid of the waste container.

Wipe the exterior of the container to remove any potential contamination.

Place the sealed container in a designated secondary containment bin within the SAA.[4]

Arrange for Disposal:
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Once the container is full or waste is no longer being generated, arrange for pickup

through your institution's Environmental Health & Safety (EHS) department or a certified

hazardous waste contractor.[4][5]

Dispose of the contents and container to an approved waste disposal plant.[5][6]

Disposal Workflow
The logical flow for the proper disposal of 3,4-Dihydroxybenzeneacetic acid-d3 is illustrated

below.
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Caption: Workflow for the safe disposal of 3,4-Dihydroxybenzeneacetic acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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